Cas no 76627-97-9 (2-Methylbutanoic acid [dodecahydro-7,9-dihydroxy-6,10-dimethyl-3-methylene-2-oxo-6,9-epoxycyclodeca[b]furan-4-yl] ester)

• Product Name: 2-Methylbutanoic acid [dodecahydro-7,9-dihydroxy-6,10-dimethyl-3-methylene-2-oxo-6,9-epoxycyclodeca[b]furan-4-yl] ester
• CAS No: 76627-97-9
• MF: C₂₀H₃₀O₇
• MW: 382.448007106781
• CID: 1780842
• PubChem ID: 139291708
• Update Time: 2025-04-21

2-Methylbutanoic acid [dodecahydro-7,9-dihydroxy-6,10-dimethyl-3-methylene-2-oxo-6,9-epoxycyclodeca[b]furan-4-yl] ester Chemical and Physical Properties

Names and Identifiers

• 2-Methylbutanoic acid [dodecahydro-7,9-dihydroxy-6,10-dimethyl-3-methylene-2-oxo-6,9-epoxycyclodeca[b]furan-4-yl] ester
• Viguilenin
• Viguilenin;2-Methylbutanoic acid [dodecahydro-7,9-dihydroxy-6,10-dimethyl-3-methylene-2-oxo-6,9-epoxycyclodeca[b]furan-4-yl] ester
• (1R,2S,4R,8S,9R,11R,12S)-1,12-Dihydroxy-2,11-dimethyl-7-methylidene-6-oxo-5,14-dioxatricyclo(9.2.1.0,)tetradecan-9-yl (2S)-2-methylbutanoic acid
• CHEBI:145104
• 76627-97-9
• (1S,2S,4R,8S,9R,11S,12S)-1,12-dihydroxy-2,11-dimethyl-7-methylene-6-oxo-5,14-dioxatricyclo[9.2.1.0(4,8)]tetradecan-9-yl 2-methylbutanoate
• (1R,2S,4R,8S,9R,11R,12S)-1,12-Dihydroxy-2,11-dimethyl-7-methylidene-6-oxo-5,14-dioxatricyclo[9.2.1.0,]tetradecan-9-yl (2S)-2-methylbutanoic acid
• (1S,2S,4R,8S,9R,11S,12S)-1,12-dihydroxy-2,11-dimethyl-7-methylene-6-oxo-5,14-dioxatricyclo(9.2.1.0(4,8))tetradecan-9-yl 2-methylbutanoate

• Inchi： 1S/C20H30O7/c1-6-10(2)17(22)26-14-8-19(5)15(21)9-20(24,27-19)11(3)7-13-16(14)12(4)18(23)25-13/h10-11,13-16,21,24H,4,6-9H2,1-3,5H3
• InChI Key： CSYYHGVTSAUQEW-UHFFFAOYSA-N
• SMILES： CCC(C(OC1C2C(OC(C2=C)=O)CC(C)C2(CC(C(O2)(C)C1)O)O)=O)C

Computed Properties

• Exact Mass: 382.19915329g/mol
• Monoisotopic Mass: 382.19915329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.784
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Germacranolides and derivatives